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Compound of Interest

Compound Name:
4-Acetamidobenzenesulfonyl

azide

Cat. No.: B155343 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the stability and recommended

storage conditions for 4-acetamidobenzenesulfonyl azide (p-ABSA). A thorough

understanding of this reagent's properties is critical for ensuring laboratory safety and

maintaining its chemical integrity for reliable results in research and development.

Core Stability and Physical Properties
4-Acetamidobenzenesulfonyl azide is a colorless crystalline solid that is insoluble in water.[1]

[2] It is recognized for its high thermal stability compared to other diazo transfer reagents, yet it

is also explosive and sensitive to certain conditions.[1][3]

Quantitative Data Summary
The following table summarizes the key quantitative data related to the physical properties and

thermal stability of 4-acetamidobenzenesulfonyl azide.
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Property Value Source

Molecular Formula C₈H₈N₄O₃S [1]

Molecular Weight 240.24 g/mol [1]

Appearance
Colorless crystalline solid /

Beige solid
[1][4]

Melting Point 107 - 111 °C [1][4][5][6]

Initiation of Decomposition
100 °C (from Accelerating Rate

Calorimetry)
[3]

Enthalpy of Decomposition

(ΔHD)

Average of -201 kJ mol⁻¹ for

sulfonyl azides
[3]

Solubility Insoluble in water [1][2]

Thermal Stability and Decomposition
4-Acetamidobenzenesulfonyl azide is considered a relatively safe diazo transfer reagent, but

it is an energetic material that will decompose exothermically.[3] High-quality thermal data from

Accelerating Rate Calorimetry (ARC) experiments show the initiation of decomposition to be

around 100 °C.[3] During thermal decomposition or combustion, it can generate irritating and

highly toxic gases, including carbon oxides, nitrogen oxides, and sulfur oxides.[7]

The compound's explosiveness necessitates careful handling to avoid sources of ignition,

friction, and impact.[1] While considered "safer" than alternatives like mesyl azide or tosyl

azide, it is still a hazardous substance that demands respect and proper safety protocols.[3]

Recommended Storage and Handling Protocols
To ensure the stability and safety of 4-acetamidobenzenesulfonyl azide, the following storage

and handling procedures are recommended based on material safety data sheets.

Storage Conditions:
Temperature: Store in a cool place.[5][8] For long-term storage, a temperature of -20°C is

recommended for the powder form, which can be stable for up to 3 years.[9]
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Container: Keep the container tightly closed in a dry and well-ventilated place.[5][7][8]

Atmosphere: Store under an inert gas, as the compound can be hygroscopic.[8]

Incompatibilities: Store away from incompatible substances, particularly strong oxidizing

agents and flammable materials.[1][4][7] Keep away from sources of ignition.[7]

Handling Procedures:
Ventilation: Use only in a well-ventilated area or outdoors.[4][7]

Personal Protective Equipment (PPE): Wear appropriate protective equipment, including

chemical safety goggles, gloves, and a lab coat.[1][4]

General Hygiene: Avoid contact with skin, eyes, and clothing.[5][7] Wash hands thoroughly

after handling and do not eat, drink, or smoke in the work area.[7]

Spill Management: In case of a spill, remove all sources of ignition.[7] Vacuum, sweep up, or

absorb with inert material and place it into a suitable disposal container.[7] Do not let the

product enter drains.[7][8]

Experimental Protocols for Stability Assessment
The thermal stability of energetic materials like 4-acetamidobenzenesulfonyl azide is

commonly evaluated using techniques such as Differential Scanning Calorimetry (DSC) and

Thermogravimetric Analysis (TGA).[3]

Differential Scanning Calorimetry (DSC)
Methodology: DSC measures the difference in the amount of heat required to increase the

temperature of a sample and a reference as a function of temperature. The sample is placed in

a small crucible and heated at a constant rate. An exothermic event, such as decomposition, is

observed as a peak in the heat flow signal. The onset temperature of this peak indicates the

temperature at which decomposition begins, and the area under the peak can be used to

calculate the enthalpy of decomposition (ΔHD).[3]

Thermogravimetric Analysis (TGA)
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Methodology: TGA measures the change in mass of a sample as a function of temperature or

time. The sample is placed in a pan and heated in a controlled atmosphere. A sharp loss of

mass indicates decomposition, where volatile products are released. For 4-
acetamidobenzenesulfonyl azide, TGA would show a significant mass loss corresponding to

the release of N₂ gas upon decomposition.[3]

Factors Influencing Stability
The stability of 4-acetamidobenzenesulfonyl azide is influenced by several external factors.

The following diagram illustrates the logical relationships between these factors and the

necessary control measures to maintain stability and ensure safety.
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Caption: Factors affecting the stability of 4-acetamidobenzenesulfonyl azide.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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